Cas no 1227601-77-5 (2-[2-oxo-6-(trifluoromethyl)-1H-pyridin-4-yl]acetic acid)

• Product Name: 2-[2-oxo-6-(trifluoromethyl)-1H-pyridin-4-yl]acetic acid
• CAS No: 1227601-77-5
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 2618231
• PubChem ID: 72212957
• Update Time: 2025-04-21

2-[2-oxo-6-(trifluoromethyl)-1H-pyridin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[2-oxo-6-(trifluoromethyl)-1H-pyridin-4-yl]acetic acid
• AB71375
• 1227601-77-5
• 2-HYDROXY-6-(TRIFLUOROMETHYL)PYRIDINE-4-ACETIC ACID

• Inchi： 1S/C8H6F3NO3/c9-8(10,11)5-1-4(3-7(14)15)2-6(13)12-5/h1-2H,3H2,(H,12,13)(H,14,15)
• InChI Key： GWNPTEUJCQXVNX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CC(N1)=O)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 221.02997754Da
• Monoisotopic Mass: 221.02997754Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 66.4Ų